4-[(2-methylpyridin-3-yl)oxy]-1-(9H-purin-6-yl)piperidine-4-carboxylic acid

• IUPAC Name: 4-(2-methylpyridin-3-yl)oxy-1-(7H-purin-6-yl)piperidine-4-carboxylic acid
• InChI: InChI=1S/C17H18N6O3/c1-11-12(3-2-6-18-11)26-17(16(24)25)4-7-23(8-5-17)15-13-14(20-9-19-13)21-10-22-15/h2-3,6,9-10H,4-5,7-8H2,1H3,(H,24,25)(H,19,20,21,22)
• InChI Key: NFIFHEGLIWFOEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=N1)OC2(CCN(CC2)C3=NC=NC4=C3NC=N4)C(=O)O
• Molecular Formula: C17H18N6O3
• Molecular Weight: 354.4 g/mol

Description

4-[(2-methylpyridin-3-yl)oxy]-1-(9H-purin-6-yl)piperidine-4-carboxylic acid is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as MPPC and is a derivative of piperidine, pyridine, and purine.

Mechanism of Action

The mechanism of action of 4-[(2-methylpyridin-3-yl)oxy]-1-(9H-purin-6-yl)piperidine-4-carboxylic acid is not fully understood. However, it has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are known to play a role in inflammation and cancer. MPPC has also been reported to induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 4-[(2-methylpyridin-3-yl)oxy]-1-(9H-purin-6-yl)piperidine-4-carboxylic acid exhibits anti-inflammatory and anti-cancer properties. MPPC has been reported to inhibit the production of prostaglandins, which are known to play a role in inflammation. It has also been reported to induce apoptosis in cancer cells, which could potentially lead to the development of new drugs for the treatment of cancer.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-[(2-methylpyridin-3-yl)oxy]-1-(9H-purin-6-yl)piperidine-4-carboxylic acid in lab experiments is its potential applications in medicinal chemistry. MPPC can be used as a lead compound for the development of new drugs for the treatment of various diseases. However, one of the limitations is that the mechanism of action of MPPC is not fully understood, which could hinder its development as a drug.

Future Directions

There are several future directions for the research on 4-[(2-methylpyridin-3-yl)oxy]-1-(9H-purin-6-yl)piperidine-4-carboxylic acid. One direction is to further investigate the mechanism of action of MPPC, which could lead to the development of new drugs for the treatment of various diseases. Another direction is to explore the potential applications of MPPC in other fields of scientific research, such as material science and nanotechnology. Additionally, further studies could be conducted to evaluate the safety and efficacy of MPPC in preclinical and clinical trials.

Synthesis Methods

The synthesis of 4-[(2-methylpyridin-3-yl)oxy]-1-(9H-purin-6-yl)piperidine-4-carboxylic acid involves a multi-step process. The first step involves the synthesis of 2-methylpyridine-3-carboxylic acid, which is then reacted with 6-chloropurine to form 4-(2-methylpyridin-3-yl)oxy-6-chloro-9H-purine. The final step involves the reaction of 4-(2-methylpyridin-3-yl)oxy-6-chloro-9H-purine with piperidine-4-carboxylic acid to form 4-[(2-methylpyridin-3-yl)oxy]-1-(9H-purin-6-yl)piperidine-4-carboxylic acid.

Scientific Research Applications

4-[(2-methylpyridin-3-yl)oxy]-1-(9H-purin-6-yl)piperidine-4-carboxylic acid has potential applications in various fields of scientific research. One of the main applications is in the field of medicinal chemistry, where it can be used as a lead compound for the development of new drugs. MPPC has been reported to exhibit anti-inflammatory and anti-cancer properties, making it a potential candidate for the development of new drugs for the treatment of various diseases.